3-(1,3-benzodioxol-5-yl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Specification

• CAS No.: 1187447-27-3
• Molecular Formula: C20H16N4O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-5-[3-(2,5-dimethylphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• Standard InChI: InChI=1S/C20H16N4O3/c1-11-3-4-12(2)14(7-11)15-9-16(23-22-15)20-21-19(24-27-20)13-5-6-17-18(8-13)26-10-25-17/h3-9H,10H2,1-2H3,(H,22,23)
• Standard InChI Key: ANJGQDYXJGAEGI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)C2=NNC(=C2)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NNC(=C2)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5

Introduction

Structural Features

• Benzodioxole Moiety: This part of the molecule is known for its presence in various biologically active compounds. It is a common feature in natural products and synthetic molecules with therapeutic potential.

• Pyrazole Ring: Pyrazoles are heterocyclic compounds often used in pharmaceuticals due to their diverse biological activities, including anti-inflammatory and anticancer properties.

• 1,2,4-Oxadiazole Core: Oxadiazoles are known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The presence of heterocyclic rings at specific positions can enhance these activities.

Synthesis

The synthesis of such complex molecules typically involves multi-step organic reactions. While specific methods for this compound are not detailed in the available literature, similar compounds often utilize techniques such as nucleophilic substitution and condensation reactions. A general approach might involve:

• Formation of the Oxadiazole Ring: This could involve the reaction of a suitable nitrile oxide with a pyrazole derivative.

• Introduction of the Benzodioxole Moiety: This might be achieved through a coupling reaction with a benzodioxole-containing precursor.

Data and Research Findings

Compound Component	Biological Activity	Relevance
Benzodioxole	Potential therapeutic	Common in natural products and synthetic molecules with therapeutic potential.
Pyrazole	Anti-inflammatory, anticancer	Often used in pharmaceuticals due to diverse biological activities.
1,2,4-Oxadiazole	Antimicrobial, antimalarial, anticancer	Broad spectrum of biological activities.

Future Directions

Future research should focus on synthesizing this compound and evaluating its biological activities through in vitro and in vivo studies. Additionally, molecular docking and structure-activity relationship (SAR) studies could provide insights into its potential therapeutic targets.

Given the lack of specific information on this compound, it is essential to consult a wide range of chemical databases and scientific literature for any updates or related compounds that might offer clues to its properties and synthesis.